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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data and methodologies

used in the statistical analysis of Carbon-10 (¹⁰C) decay. ¹⁰C is a short-lived, positron-emitting

isotope of carbon, primarily of interest in fundamental nuclear physics research, particularly in

studies of superallowed beta decays. These studies provide crucial data for testing the

Conserved Vector Current (CVC) hypothesis and for determining the Vud quark-mixing element

of the Cabibbo-Kobayashi-Maskawa (CKM) matrix, a cornerstone of the Standard Model of

particle physics.

Data Presentation: Properties of Carbon-10 Decay
The decay of Carbon-10 is characterized by its half-life, decay modes, and the energies of the

emitted particles. Below is a summary of the key quantitative data for ¹⁰C, crucial for any

statistical analysis.
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Property Value Uncertainty

Half-life (T₁⸝₂) 19.290 s ± 0.012 s

Decay Mode β⁺ (positron emission) > 98%

Electron Capture (EC) < 2%

Q-value (β⁺) 3648.06 keV ± 0.07 keV

Daughter Nucleus ¹⁰B

Spin/Parity 0⁺

Superallowed Branching Ratio 1.4638 % ± 0.0050 %

Comparison with Alternative Isotopes
The study of superallowed 0⁺ → 0⁺ beta decays is not limited to Carbon-10. A range of other

isotopes are also investigated to test the CVC hypothesis across different nuclei. A comparative

analysis of these isotopes is essential for a comprehensive statistical understanding of the

underlying physics.

Isotope Half-life (s) Q-value (keV)

¹⁰C 19.290(12) 3648.06(7)

¹⁴O 70.619(11) 5144.35(21)

²⁶ᵐAl 6.3450(19) 4232.86(9)

³⁴Cl 1.52656(22) 5491.75(11)

³⁸ᵐK 0.92425(22) 6044.24(10)

⁴²Sc 0.68068(11) 6426.00(17)

⁴⁶V 0.42251(11) 7052.57(23)

⁵⁰Mn 0.28318(11) 7635.03(17)

⁵⁴Co 0.19328(7) 8244.64(20)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The consistency of the Ft-values (a corrected combination of half-life, Q-value, and branching

ratio) across these isotopes provides a stringent test of the Standard Model.

Experimental Protocols
Precise measurements of Carbon-10's decay properties require sophisticated experimental

setups and rigorous data analysis protocols.

Production of Carbon-10
Carbon-10 is an artificial isotope and must be produced in a nuclear reaction. A common

method is the irradiation of a Boron-10 (¹⁰B) target with a proton beam from a cyclotron.[1] The

reaction is ¹⁰B(p,n)¹⁰C, where a proton (p) strikes a ¹⁰B nucleus, ejecting a neutron (n) and

leaving a ¹⁰C nucleus.[1]

Measurement of Half-life and Decay Products
A typical experimental setup for measuring the half-life and decay products of ¹⁰C involves a

combination of detectors to identify the characteristic radiation emitted during its decay.

Key Experimental Techniques:

Gamma-Ray Spectroscopy: High-purity germanium (HPGe) or sodium iodide (NaI) detectors

are used to measure the energy of gamma rays emitted following the positron emission. In

the decay of ¹⁰C, the daughter nucleus ¹⁰B is often left in an excited state, which then de-

excites by emitting gamma rays of specific energies.

Coincidence Counting: This is a crucial technique to reduce background noise and isolate

the decay events of interest. In the case of ¹⁰C, the positron emitted annihilates with an

electron, producing two 511 keV gamma rays that are emitted in opposite directions. A

coincidence setup would require the simultaneous detection of these two gamma rays in

detectors placed 180 degrees apart. Further coincidence can be required with the gamma

ray from the de-excitation of the daughter nucleus.

A General Experimental Workflow is as follows:

Production and Transport: A ¹⁰B target is irradiated with a proton beam to produce ¹⁰C. The

short half-life of ¹⁰C necessitates a rapid transport system, such as a gas jet or a fast tape
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transport system, to move the produced isotopes from the production target to the detection

setup.

Detection: The ¹⁰C sample is positioned within an array of detectors. This typically includes

plastic scintillators for detecting the emitted positrons (beta particles) and HPGe or NaI

detectors for the gamma rays.

Data Acquisition: The signals from the detectors are processed by a data acquisition (DAQ)

system. For half-life measurements, the number of decay events is recorded as a function of

time. This is often done in a multiscaling mode, where the counts in successive time intervals

are recorded.

Data Analysis:

Background Subtraction: A background measurement is taken without the ¹⁰C source and

is subtracted from the experimental data.

Decay Curve Fitting: The background-subtracted data (counts versus time) is fitted to an

exponential decay function: N(t) = N₀e^(-λt), where N(t) is the number of counts at time t,

N₀ is the initial number of counts, and λ is the decay constant.

Half-life Calculation: The half-life is calculated from the decay constant using the relation

T₁⸝₂ = ln(2)/λ.

Systematic Error Correction: A key aspect of modern precision measurements is the

identification and correction of systematic errors. For instance, detector dead time (the

time it takes for a detector to process an event) can lead to an underestimation of the true

count rate, especially at the beginning of the measurement when the activity is high. A

common technique to account for rate-dependent effects is to perform measurements at

different initial count rates and extrapolate the results to a zero count rate.

Mandatory Visualization
Below are diagrams illustrating the key processes involved in the study of Carbon-10 decay,

generated using the DOT language.
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Caption: Decay pathway of Carbon-10 to Boron-10.
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Caption: Experimental workflow for Carbon-10 half-life measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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